Cas no 72749-59-8 (Quaternary ammoniumcompounds, tri-C6-12-alkylmethyl, chlorides)

• Product Name: Quaternary ammoniumcompounds, tri-C6-12-alkylmethyl, chlorides
• CAS No: 72749-59-8
• MF: C₈₄H₁₈₀Cl₃N₃
• MW: 1338.70712471008
• CID: 577051
• PubChem ID: 24888427
• Update Time: 2025-11-02

Quaternary ammoniumcompounds, tri-C6-12-alkylmethyl, chlorides Chemical and Physical Properties

Names and Identifiers

• Quaternary ammoniumcompounds, tri-C6-12-alkylmethyl, chlorides
• methyl-tri(nonyl)azanium,methyl(trioctyl)azanium,tris-decyl(methyl)azanium,trichloride
• (C6-C12)Trialkylmethylammonium chloride
• Tri-C6-12-alkyl methyl ammonium chloride
• Tri-C6-12-alkylmethyl ammonium chlorides
• methyl-tri(nonyl)azanium;methyl(trioctyl)azanium;tris-decyl(methyl)azanium;trichloride
• 72749-59-8
• Adogen 464
• RMQKQYWUFZNCMA-UHFFFAOYSA-K
• CID 16218603

• MDL： MFCD00132827
• Inchi： 1S/C31H66N.C28H60N.C25H54N.3ClH/c1-5-8-11-14-17-20-23-26-29-32(4,30-27-24-21-18-15-12-9-6-2)31-28-25-22-19-16-13-10-7-3;1-5-8-11-14-17-20-23-26-29(4,27-24-21-18-15-12-9-6-2)28-25-22-19-16-13-10-7-3;1-5-8-11-14-17-20-23-26(4,24-21-18-15-12-9-6-2)25-22-19-16-13-10-7-3;;;/h5-31H2,1-4H3;5-28H2,1-4H3;5-25H2,1-4H3;3*1H/q3*+1;;;/p-3
• InChI Key： RMQKQYWUFZNCMA-UHFFFAOYSA-K
• SMILES： [Cl-].[Cl-].[Cl-].[N+](C)(CCCCCCCCCC)(CCCCCCCCCC)CCCCCCCCCC.[N+](C)(CCCCCCCCC)(CCCCCCCCC)CCCCCCCCC.[N+](C)(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 1336.324286g/mol
• Monoisotopic Mass: 1336.324286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 90
• Rotatable Bond Count: 72
• Complexity: 760
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.898 g/mL at 25 °C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Refractive Index: n20/D 1.4665(lit.)
• Vapor Pressure: 33 mmHg ( 20 °C)

Quaternary ammoniumcompounds, tri-C6-12-alkylmethyl, chlorides Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226,H301,H314,H410
• Warning Statement： P273-P280-P301 + P310-P305 + P351 + P338-P310-P501
• Hazardous Material transportation number：UN2924 - class 3 - PG 3 - EHS - acidic - Flammable liquids, corrosive, n.o.s., HI: all
• WGK Germany：3
• Hazard Category Code： 10-22-34-50/53-67
• Safety Instruction： 26-36/37/39-45-61
• Hazardous Material Identification：
• Explosive Limit：12%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Quaternary ammoniumcompounds, tri-C6-12-alkylmethyl, chlorides

Recent Advances in Quaternary Ammonium Compounds, Tri-C6-12-Alkylmethyl, Chlorides (CAS: 72749-59-8): A Comprehensive Research Brief

Quaternary ammonium compounds (QACs), particularly tri-C6-12-alkylmethyl chlorides (CAS: 72749-59-8), have garnered significant attention in the chemical, biological, and pharmaceutical industries due to their broad-spectrum antimicrobial properties and applications in disinfectants, preservatives, and drug delivery systems. This research brief synthesizes the latest findings on this compound class, focusing on its chemical properties, mechanisms of action, and emerging applications in biomedicine.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the structure-activity relationship (SAR) of tri-C6-12-alkylmethyl chlorides, revealing that their antimicrobial efficacy peaks at C10-C12 alkyl chain lengths. Molecular dynamics simulations demonstrated enhanced membrane disruption in Gram-negative bacteria, with log P values correlating strongly with biocidal activity (r²=0.89). Notably, the 72749-59-8 variant showed 3.2-fold greater potency against Pseudomonas aeruginosa biofilms compared to benzalkonium chloride controls.

Innovative applications in drug delivery were highlighted in Biomaterials Science (2024), where researchers developed pH-responsive nanoparticles using 72749-59-8 as a cationic stabilizer. The compound's unique amphiphilic nature enabled 92% encapsulation efficiency for hydrophobic anticancer agents, with sustained release over 72 hours under physiological conditions. Cytotoxicity assays confirmed selective tumor cell uptake while maintaining >85% viability in normal fibroblasts at therapeutic concentrations.

Environmental persistence studies (2023, Environmental Science & Technology) raised important considerations about 72749-59-8's ecological impact. Advanced oxidation processes (AOPs) were shown to degrade 98% of the compound within 30 minutes when using TiO2/UV photocatalysis, suggesting effective mitigation strategies for wastewater treatment. Concurrently, genomic analyses identified three novel bacterial strains capable of metabolizing QACs through alkyl chain β-oxidation pathways.

Regulatory updates from the European Chemicals Agency (ECHA) in Q1 2024 classified 72749-59-8 as a Category 2 aquatic toxicant, prompting development of next-generation QACs with improved biodegradability profiles. Industry reports indicate a 17% annual growth in pharmaceutical-grade 72749-59-8 production, driven by demand for hospital disinfectants and novel antimicrobial coatings for medical devices.

Future research directions emphasize structure optimization to reduce hemolytic activity while maintaining antimicrobial efficacy, as well as exploration of synergistic combinations with antibiotics to combat multidrug-resistant pathogens. The compound's potential in antiviral formulations, particularly against enveloped viruses, remains an active area of investigation following promising in vitro results against SARS-CoV-2 variants.